Phosphonic acid, (dichloromethyl)-, diethyl ester

• CAS No.: 3167-62-2
• Molecular Formula: C5H11Cl2O3P
• Molecular Weight: 221.02 g/mol
• IUPAC Name: 1-[dichloromethyl(ethoxy)phosphoryl]oxyethane
• InChI: InChI=1S/C5H11Cl2O3P/c1-3-9-11(8,5(6)7)10-4-2/h5H,3-4H2,1-2H3
• InChI Key: XDOKVFJJVSLHDJ-UHFFFAOYSA-N
• SMILES: CCOP(=O)(C(Cl)Cl)OCC
• Pictograms: Corrosive; Health Hazard

Description

Phosphonic acid, (dichloromethyl)-, diethyl ester is a useful research compound. Its molecular formula is C5H11Cl2O3P and its molecular weight is 221.02 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Health Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

153.5 g (2.26 mol) of sodium ethylate in 800 ml of ethanol were added dropwise, at 5°-10° C., to a solution of 227.5 g (1.13 mol) of dichloromethane-phosphonic acid dichloride in 800 ml of toluene. The mixture was subsequently stirred at 20° C. for 5 hours. It was then filtered, the filtrate was concentrated and the residue was subjected to fractional distillation. 195 g (78% of theory) of dichloromethane-phosphonic acid diethyl ester were obtained in the form of a colorless oil of boiling point 84° C./1 mbar.